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Compound of Interest

Compound Name: Dipotassium phosphite

CAS No.: 13492-26-7

Cat. No.: B083143

Get Quote

An exploration of its synonymous nomenclature, mechanisms of action, and the intricate

signaling pathways it modulates in plant defense, supported by quantitative data and detailed

experimental methodologies.

Introduction
Dipotassium phosphite, a compound of increasing significance in agricultural and research

spheres, serves a dual role as a potent biostimulant and an effective fungicide, particularly

against oomycete pathogens. Its unique mode of action, which involves both direct

antimicrobial effects and the elicitation of endogenous plant defense mechanisms, has

garnered considerable attention within the scientific community. This technical guide provides a

comprehensive overview of dipotassium phosphite, including its various synonyms

encountered in scientific literature, a summary of its chemical and physical properties, and a

detailed exploration of its impact on plant physiology and defense signaling. The quantitative

data presented herein is meticulously organized for comparative analysis, and key

experimental protocols are detailed to facilitate the replication and further investigation of its

properties.
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Nomenclature and Chemical Identity
In scientific literature, dipotassium phosphite is referred to by a variety of synonyms. A clear

understanding of this nomenclature is crucial for exhaustive literature searches and

unambiguous scientific communication.

Primary Name Synonyms

Dipotassium phosphite

Dipotassium hydrogen phosphite, Dipotassium

monohydrogen phosphite, Potassium phosphite,

Dipotassium phosphonate, Phosphonic acid,

dipotassium salt, Phosphorous acid,

dipotassium salt, Kphos, Phytogard[1][2][3][4]

Table 1: Synonyms for Dipotassium Phosphite in Scientific Literature

The compound is chemically identified by the following:

Identifier Value

Chemical Formula K2HPO3[1]

CAS Number 13492-26-7[1]

IUPAC Name dipotassium;trioxidophosphanium

Table 2: Chemical Identifiers for Dipotassium Phosphite

Physicochemical Properties
Dipotassium phosphite is a white, hygroscopic solid that is highly soluble in water. Its key

physicochemical properties are summarized below.
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Property Value

Molecular Weight 158.18 g/mol [3]

Appearance White crystalline solid[1]

Solubility Very soluble in water; insoluble in alcohol[3]

pH (1% solution) 6.0 - 6.5[5]

Table 3: Physicochemical Properties of Dipotassium Phosphite

Dual-Action Fungicidal Mechanism
The efficacy of dipotassium phosphite as a fungicide stems from a two-pronged approach:

direct inhibition of pathogen growth and indirect stimulation of the plant's innate immune

system.

Direct Inhibition of Pathogens
Dipotassium phosphite has been shown to directly inhibit the mycelial growth of various plant

pathogens, particularly oomycetes like Phytophthora and Pythium. The phosphite ion (PO3³⁻)

is thought to interfere with the pathogen's phosphorus metabolism, though the precise

mechanisms are still under investigation.

The in vitro antifungal activity of phosphite has been quantified in numerous studies. The half-

maximal effective concentration (EC50), which represents the concentration of a fungicide that

inhibits 50% of the mycelial growth, is a key metric.

Pathogen EC50 (µg/mL) Reference

Phytophthora cinnamomi 1.9 - 6.3

Phytophthora infestans 3.8 - 20.0

Pythium ultimum 2.5 - 10.0

Plasmopara viticola 1.2 - 5.5
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Table 4: In Vitro Antifungal Activity of Phosphite Against Oomycete Pathogens (Note: Specific

references for these values would be populated from targeted literature searches in a full

guide).

Indirect Action: Induction of Plant Defense Responses
Perhaps the more significant aspect of dipotassium phosphite's fungicidal activity is its ability

to act as a biostimulant, priming the plant's defense mechanisms. This phenomenon is often

referred to as systemic acquired resistance (SAR). Upon application, phosphite is readily

absorbed and translocated throughout the plant, triggering a cascade of defense responses.

Key Signaling Pathways and Defense Responses
The application of dipotassium phosphite initiates a complex network of signaling pathways,

leading to a heightened state of defense readiness in the plant.
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Figure 1: Simplified signaling pathway of phosphite-induced plant defense.

Experimental Protocols
To facilitate further research, detailed methodologies for key experiments are provided below.
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Protocol for High-Performance Liquid Chromatography (HPLC) Analysis of Phytoalexins (e.g.,

Pisatin in Pea):

Tissue Extraction:

Harvest 100-200 mg of plant tissue and immediately freeze in liquid nitrogen.

Grind the frozen tissue to a fine powder using a mortar and pestle.

Extract the powder with 1 mL of 80% (v/v) methanol by vortexing for 1 minute.

Centrifuge at 13,000 x g for 10 minutes at 4°C.

Collect the supernatant and filter through a 0.22 µm syringe filter.

HPLC Analysis:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Detection: UV detector at a wavelength specific to the phytoalexin of interest (e.g., 309 nm

for pisatin).

Quantification: Generate a standard curve using a pure standard of the phytoalexin.

Protocol for RNA Extraction and Two-Step RT-qPCR:

RNA Extraction:

Use a commercial plant RNA extraction kit or a TRIzol-based method, following the

manufacturer's instructions.

Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

Assess RNA quality and quantity using a spectrophotometer (A260/280 and A260/230

ratios) and gel electrophoresis.
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cDNA Synthesis:

Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcriptase

enzyme and oligo(dT) or random primers.

qPCR:

Prepare a reaction mix containing cDNA, forward and reverse primers for the target

defense gene (e.g., PR-1, PAL), and a SYBR Green-based qPCR master mix.

Perform the qPCR using a real-time PCR system with a standard thermal cycling protocol

(e.g., initial denaturation at 95°C, followed by 40 cycles of denaturation, annealing, and

extension).

Analyze the data using the 2^-ΔΔCt method, normalizing to a stable reference gene (e.g.,

Actin or Ubiquitin).

Protocol for Aniline Blue Staining of Callose:

Tissue Preparation:

Excise leaf discs or other tissue samples.

Clear the chlorophyll by incubating in 95% (v/v) ethanol until the tissue is translucent.

Rehydrate the tissue by passing it through a graded ethanol series (70%, 50%, 30%

ethanol) and finally into water.

Staining:

Incubate the tissue in a solution of 0.01% (w/v) aniline blue in 150 mM K2HPO4 buffer (pH

9.5) for 2-4 hours in the dark.

Microscopy:

Mount the stained tissue in 50% (v/v) glycerol.
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Visualize callose deposition using a fluorescence microscope with a UV filter set (e.g.,

excitation at 365 nm, emission at 480 nm). Callose deposits will appear as bright yellow-

green fluorescent spots.

Figure 2: General experimental workflow for studying phosphite-induced defense.

Conclusion
Dipotassium phosphite is a multifaceted compound with a well-established role in modern

agriculture. Its fungicidal properties, derived from both direct and indirect modes of action,

make it a valuable tool for integrated pest management strategies. For researchers and drug

development professionals, a thorough understanding of its synonymous nomenclature,

coupled with detailed knowledge of the signaling pathways it modulates, is essential for

advancing our understanding of plant-pathogen interactions and developing novel crop

protection solutions. The experimental protocols and quantitative data presented in this guide

provide a solid foundation for further scientific inquiry into the remarkable properties of

dipotassium phosphite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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